Cas no 99515-13-6 (Urea, N,N'-bis(2,4,5-trichlorophenyl)-)

• Product Name: Urea, N,N'-bis(2,4,5-trichlorophenyl)-
• CAS No: 99515-13-6
• MF: C₁₃H₆Cl₆N₂O
• MW: 418.917537212372
• CID: 4383702
• PubChem ID: 4610564
• Update Time: 2025-05-26

Urea, N,N'-bis(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis(2,4,5-trichlorophenyl)-
• 99515-13-6
• AKOS024431664
• CHEMBL506692
• 666-513-2
• 1,3-bis(2,4,5-trichlorophenyl)urea
• N,N'-bis-(2,4,5-trichlorophenyl) urea
• N,N'-bis-(2,4,5-trichloro-phenyl)-urea

• Inchi： 1S/C13H6Cl6N2O/c14-5-1-9(18)11(3-7(5)16)20-13(22)21-12-4-8(17)6(15)2-10(12)19/h1-4H,(H2,20,21,22)
• InChI Key： XODVBDMLZLHPRK-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=C(Cl)C=C1Cl)C(NC1=CC(Cl)=C(Cl)C=C1Cl)=O

Computed Properties

• Exact Mass: 417.858
• Monoisotopic Mass: 415.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 6.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea, N,N'-bis(2,4,5-trichlorophenyl)-

Comprehensive Overview of Urea, N,N'-bis(2,4,5-trichlorophenyl)- (CAS No. 99515-13-6)

Urea, N,N'-bis(2,4,5-trichlorophenyl)-, identified by its CAS No. 99515-13-6, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound belongs to the urea derivative family, characterized by the substitution of hydrogen atoms in the urea molecule with 2,4,5-trichlorophenyl groups. Its unique structural properties make it a subject of interest in fields such as material science, agrochemical research, and specialty chemical synthesis.

In recent years, the demand for urea derivatives has surged due to their versatility in creating high-performance materials. Researchers and industry professionals frequently search for terms like "urea derivatives applications", "N,N'-bis(2,4,5-trichlorophenyl) urea synthesis", and "CAS 99515-13-6 properties" to explore its potential. This compound's thermal stability and resistance to degradation under harsh conditions make it suitable for advanced polymer formulations and coatings.

One of the trending topics in chemical research is the development of eco-friendly and sustainable compounds. While Urea, N,N'-bis(2,4,5-trichlorophenyl)- is not directly labeled as a green chemical, its role in creating durable materials can indirectly contribute to sustainability by extending product lifespans. Searches for "sustainable urea derivatives" and "environmentally friendly chlorophenyl compounds" reflect this growing interest. The compound's ability to enhance material performance without excessive use of resources aligns with the principles of green chemistry.

The synthesis of Urea, N,N'-bis(2,4,5-trichlorophenyl)- involves a reaction between urea and 2,4,5-trichlorophenol, a process that has been optimized for high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Professionals often search for "99515-13-6 analytical methods" or "N,N'-bis(2,4,5-trichlorophenyl) urea purity standards" to ensure quality control in production.

In agrochemical research, urea derivatives are explored for their potential as slow-release nitrogen sources. Although CAS No. 99515-13-6 is not widely used in agriculture, its structural analogs have shown promise in controlled-release formulations. This has led to increased searches for "urea-based agrochemicals" and "trichlorophenyl urea fertilizer potential", highlighting the compound's indirect relevance to modern farming practices.

The safety profile of Urea, N,N'-bis(2,4,5-trichlorophenyl)- is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are essential. Search queries like "99515-13-6 safety data" and "N,N'-bis(2,4,5-trichlorophenyl) urea handling guidelines" are common among laboratory personnel and industrial users. Material safety data sheets (MSDS) provide comprehensive information on storage, disposal, and personal protective equipment requirements.

From a commercial perspective, the global market for specialty urea derivatives is expanding, with CAS No. 99515-13-6 being a niche product. Suppliers and buyers frequently search for terms like "Urea, N,N'-bis(2,4,5-trichlorophenyl)- suppliers" and "99515-13-6 price trends" to stay updated on availability and market dynamics. The compound's limited production scale contributes to its premium positioning in the chemical marketplace.

Innovations in chemical synthesis have opened new possibilities for modifying urea derivatives. Recent patents and research publications explore the functionalization of N,N'-bis(2,4,5-trichlorophenyl) urea for specialized applications. This has generated search interest in "99515-13-6 patent applications" and "modified trichlorophenyl urea compounds", particularly among R&D professionals seeking to develop novel materials with enhanced properties.

The analytical characterization of Urea, N,N'-bis(2,4,5-trichlorophenyl)- presents unique challenges due to its aromatic substitution pattern. Spectroscopy experts often search for "CAS 99515-13-6 NMR peaks" and "trichlorophenyl urea mass spec analysis" to interpret spectral data accurately. The compound's distinct fingerprint in analytical instruments serves as a valuable reference for quality assurance in chemical production.

Looking ahead, the potential applications of CAS No. 99515-13-6 continue to evolve. With increasing interest in high-performance materials and specialty chemicals, research into this urea derivative is likely to expand. Future developments may explore its use in advanced composites, specialty coatings, or as a building block for more complex molecular architectures, keeping it relevant in the ever-changing landscape of chemical innovation.